1-[2-({5-Methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl}sulfanyl)acetyl]piperidine-4-carboxylic acid

• IUPAC Name: 1-[2-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C19H20N4O3S/c1-12-10-16-20-21-19(23(16)15-5-3-2-4-14(12)15)27-11-17(24)22-8-6-13(7-9-22)18(25)26/h2-5,10,13H,6-9,11H2,1H3,(H,25,26)
• InChI Key: ORCYDTRMJFYPFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN=C(N2C3=CC=CC=C13)SCC(=O)N4CCC(CC4)C(=O)O
• Molecular Formula: C19H20N4O3S
• Molecular Weight: 384.5 g/mol

Description

The compound is a derivative of [1,2,4]triazolo[4,3-a]quinoline, which is a type of heterocyclic compound. Heterocyclic compounds are cyclic compounds with at least two different elements as atom ring members. Triazole compounds, which contain two carbon and three nitrogen atoms, are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Synthesis Analysis

The synthesis of similar compounds often involves aromatic nucleophilic substitution. For instance, new compounds can be synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo [4,3-a]quinoline-1-amine with different amines and triazole-2-thiol. This method has been used to provide the rapid synthesis of regioselective N1-substituted 3-amino-1,2,4-triazoles.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in various studies. For instance, the crystal structure of methyl-1H-1,2,4-triazole-3-carboxylate has been analyzed.

Chemical Reactions Analysis

The chemical reactions of similar compounds often involve cyclocondensation reactions. For example, the cyclocondensation reaction of amino[1,2,4]triazolo[4,3-a]quinoxaline with dimethyl acetylene dicarboxylate (DMAD) in methanol can give the corresponding methyl 4-oxo-4H-pyrimido[2′,1′:5,1][1,2,4]triazolo[4,3-a]quinoxaline-2-carboxylate.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been studied. For instance, the basic optical, electrochemical, and semiconductor properties of the resulting compounds have been studied.

Mechanism of Action

The mechanism of action of similar compounds often involves binding in the biological system with a variety of enzymes and receptors. This allows them to show versatile biological activities.

Safety and Hazards

The safety and hazards of similar compounds depend on their specific structures and uses. For instance, some compounds exhibit cytotoxicity at certain concentrations.

Future Directions

The future directions for the study of similar compounds could involve the synthesis and study of their antimicrobial, antioxidant, and antiviral potential. There is also interest in developing new classes of antibacterial agents to fight multidrug-resistant pathogens.